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Compound of Interest

Compound Name: rac Cinacalcet-d3 Hydrochloride

CAS No.: 1185097-33-9

Cat. No.: B602602

Get Quote

rac Cinacalcet-d3 Hydrochloride is the deuterated analog of Cinacalcet, a calcimimetic agent

pivotal in the management of hyperparathyroidism. Its primary and critical role is not as a

therapeutic agent itself, but as an indispensable tool in the precise quantification of Cinacalcet

in biological matrices. As a stable isotope-labeled internal standard, it represents the gold

standard for bioanalytical assays, particularly those employing liquid chromatography-mass

spectrometry (LC-MS). This guide provides a comprehensive overview of its properties, the

scientific principles underpinning its use, and its application in advancing pharmaceutical

research and development.

Core Compound Identification
The Chemical Abstracts Service (CAS) number for rac Cinacalcet-d3 Hydrochloride is

1185097-33-9.[1][2][3][4]
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Property Value Source(s)

CAS Number 1185097-33-9 [1][2][3][4]

Molecular Formula C₂₂H₂₀D₃ClF₃N [2][3][4]

Molecular Weight 396.89 g/mol [2][3][4]

Synonyms

rac-α-(Methyl-d3)-N-[3-[3-

(trifluoromethyl)phenyl)propyl]-

1-napthalenemethanamine

Hydrochloride

[2]

Appearance White to off-white solid [2]

Purity Typically >95% (HPLC) [3]

Isotopic Enrichment Typically >95% [3]

The Scientific Imperative for Deuterated Standards
in Mass Spectrometry
In quantitative bioanalysis, achieving accuracy and precision is paramount. The complexity of

biological matrices (e.g., plasma, urine) introduces significant variability from matrix effects, ion

suppression or enhancement, and inconsistencies during sample preparation.[5] The use of a

stable isotope-labeled internal standard, such as rac Cinacalcet-d3 Hydrochloride, is the

most effective strategy to mitigate these challenges.

The Principle of Stable Isotope Dilution: The fundamental principle is that a deuterated

standard is chemically identical to the analyte (the non-deuterated drug).[5][6] Therefore, it

exhibits nearly identical behavior throughout the entire analytical process:

Extraction and Sample Preparation: Any loss of the analyte during extraction will be mirrored

by a proportional loss of the deuterated standard.[5]

Chromatographic Separation: The analyte and the standard co-elute, meaning they exit the

liquid chromatography column at the same time.[7][8]
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Mass Spectrometric Ionization: They experience the same degree of ionization efficiency or

suppression in the mass spectrometer's ion source.[7][8]

Because the mass spectrometer can differentiate between the analyte and the standard based

on their slight mass difference (due to the deuterium atoms), the ratio of their peak areas

remains constant regardless of the variables mentioned above. This stable ratio allows for

highly accurate and precise quantification of the analyte.[5][7] The use of deuterated standards

is a cornerstone of robust, transferable, and regulatory-compliant bioanalytical methods.[5][9]

Mechanism of Action of the Parent Compound:
Cinacalcet
To appreciate the context of its measurement, understanding the mechanism of the parent

drug, Cinacalcet, is essential. Cinacalcet is a calcimimetic, meaning it mimics the effect of

calcium.[10][11] Its primary target is the Calcium-Sensing Receptor (CaSR), a G-protein

coupled receptor (GPCR) located on the surface of the chief cells in the parathyroid gland.[10]

[12][13]

The CaSR is the principal regulator of parathyroid hormone (PTH) synthesis and secretion.[14]

By binding to the CaSR, Cinacalcet acts as a positive allosteric modulator, increasing the

receptor's sensitivity to extracellular calcium ions.[11][13][14] This heightened sensitivity tricks

the parathyroid gland into perceiving higher calcium levels than are actually present, which in

turn suppresses the synthesis and secretion of PTH.[10][11] The reduction in PTH leads to a

decrease in serum calcium and phosphorus levels, addressing the mineral imbalances

characteristic of secondary hyperparathyroidism in patients with chronic kidney disease.[10][13]

CaSR Signaling Pathway
Activation of the CaSR by calcium or a calcimimetic like Cinacalcet triggers a complex

intracellular signaling cascade. The receptor couples to various G-proteins, primarily Gαq/11

and Gαi/o.[15][16]

Gαq/11 Pathway: Activation of this pathway stimulates phospholipase C (PLC), which leads

to the mobilization of intracellular calcium and the activation of protein kinase C (PKC).[16]
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Gαi/o Pathway: This pathway inhibits adenylyl cyclase, leading to a decrease in cyclic AMP

(cAMP) levels.[16][17]

Both pathways ultimately contribute to the primary therapeutic effect: the inhibition of PTH

secretion.[16]
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Caption: CaSR activation by Cinacalcet triggers G-protein signaling to inhibit PTH secretion.
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Pharmacokinetics of Cinacalcet
A summary of the parent drug's pharmacokinetic profile is crucial for designing effective

bioanalytical methods.

Parameter Description Source(s)

Absorption

Peak plasma concentrations

are reached in 2-6 hours.

Bioavailability increases

significantly when taken with

food.

[10][18][19]

Distribution

Extensively distributed with a

large volume of distribution

(~1000 L). Highly protein-

bound (~93-97%).

[10]

Metabolism

Extensively metabolized in the

liver, primarily by CYP3A4,

CYP2D6, and CYP1A2

enzymes. Cinacalcet is also a

strong inhibitor of CYP2D6.

[10][18][19]

Elimination

The terminal half-life is long,

approximately 30-40 hours.

Steady-state concentrations

are typically reached within 7

days.

[10][18][19]

Experimental Protocol: Bioanalytical Quantification
via LC-MS/MS
The following is a representative workflow for the quantification of Cinacalcet in human plasma

using rac Cinacalcet-d3 Hydrochloride as an internal standard (IS).

Workflow Overview
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Caption: Bioanalytical workflow for Cinacalcet using a deuterated internal standard.

Step-by-Step Methodology
Preparation of Standards:

Prepare a stock solution of Cinacalcet and rac Cinacalcet-d3 Hydrochloride (IS) in a

suitable organic solvent (e.g., methanol).

Create a series of calibration standards by spiking blank biological matrix (e.g., human

plasma) with known concentrations of Cinacalcet.

Prepare Quality Control (QC) samples at low, medium, and high concentrations in the

same manner.

Sample Preparation (Protein Precipitation):

Causality: This step removes large protein molecules that would otherwise interfere with

the analysis and damage the LC column.

To a 100 µL aliquot of plasma (calibrator, QC, or unknown sample), add 20 µL of the IS

working solution (rac Cinacalcet-d3 HCl).

Add 300 µL of ice-cold acetonitrile to precipitate the proteins.

Vortex mix for 1 minute.

Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

Carefully transfer the supernatant to a clean vial for injection.
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Liquid Chromatography (LC) Conditions:

Causality: The LC step separates the analyte and IS from other endogenous components

of the sample, reducing matrix effects and ensuring specificity.

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 5 µm).[20]

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Flow Rate: 0.5 mL/min.

Gradient: Start at 20% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial

conditions, and equilibrate.

Injection Volume: 10 µL.[20]

Mass Spectrometry (MS) Conditions:

Causality: MS provides highly selective and sensitive detection by measuring the specific

mass-to-charge ratio of the analyte and its fragments.

Ion Source: Electrospray Ionization (ESI), positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions (Example):

Cinacalcet: Q1 (Precursor Ion) → Q3 (Product Ion)

rac Cinacalcet-d3 HCl: Q1 (Precursor Ion + 3 Da) → Q3 (Product Ion)

Note: Specific mass transitions must be optimized for the instrument in use.

Data Analysis:

Integrate the chromatographic peaks for both Cinacalcet and the IS.
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Calculate the peak area ratio (Analyte Area / IS Area) for each sample.

Construct a calibration curve by plotting the peak area ratio versus the nominal

concentration of the calibration standards using a weighted linear regression model.

Determine the concentration of Cinacalcet in QC and unknown samples by interpolating

their peak area ratios from the calibration curve.

Applications in Research and Clinical Development
The use of rac Cinacalcet-d3 Hydrochloride is crucial in various stages of drug development

and research:

Pharmacokinetic (PK) Studies: Essential for accurately defining the absorption, distribution,

metabolism, and excretion (ADME) profile of Cinacalcet.[18][21]

Bioequivalence (BE) Studies: Required to compare the bioavailability of a generic

formulation to the innovator product.

Therapeutic Drug Monitoring (TDM): Enables precise dose adjustments for patients, which is

particularly important given Cinacalcet's metabolism via polymorphic enzymes like CYP2D6.

[10]

Drug-Drug Interaction Studies: Used to quantify changes in Cinacalcet exposure when co-

administered with inhibitors or inducers of CYP enzymes (e.g., ketoconazole, a strong

CYP3A4 inhibitor).[14][18]

Conclusion
rac Cinacalcet-d3 Hydrochloride (CAS: 1185097-33-9) is more than just a deuterated

molecule; it is a fundamental enabling tool for high-integrity science. By serving as the ideal

internal standard, it allows researchers and clinicians to overcome the inherent complexities of

bioanalysis, ensuring that the quantitative data generated for Cinacalcet is accurate, precise,

and reliable. Its application is a testament to the power of stable isotope dilution in mass

spectrometry, underpinning the successful development, regulatory approval, and safe clinical

use of its therapeutic counterpart.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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